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Compound of Interest

Compound Name: Methyl Ricinoleate

Cat. No.: B110599 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of operational safety and

environmental responsibility. This guide provides essential information and step-by-step

procedures for the proper disposal of methyl ricinoleate.

Methyl ricinoleate, while generally not classified as a hazardous substance, requires

adherence to specific disposal protocols to minimize environmental impact.[1] Disposal

procedures should always be in accordance with local, state, and federal regulations.[2]

Key Disposal Procedures and Safety Measures
Waste Collection and Storage:

Containers: Keep methyl ricinoleate waste in suitable, closed, and properly labeled

containers for disposal.[1] Do not mix with other waste streams.

Storage: Store waste containers in a dry, cool, and well-ventilated area, away from foodstuffs

and incompatible materials.

Spill Management:

Safety First: In the event of a spill, ensure adequate ventilation and remove all sources of

ignition. Wear appropriate personal protective equipment (PPE), including chemical-

impermeable gloves.
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Containment: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter

drains or sewer systems.

Clean-up: Absorb the spilled material using an inert absorbent such as dry sand, earth, or

sawdust.

Disposal of Spill Debris: Collect the absorbed material and place it into a suitable, closed

container for disposal in accordance with regulations.

Disposal Methods: The primary recommended methods for the disposal of methyl ricinoleate
are:

Chemical Incineration: The material can be burned in a chemical incinerator equipped with

an afterburner and scrubber system.

Licensed Chemical Destruction Plant: Removal to a licensed chemical destruction facility is

another approved method.

Landfill: Sanitary landfill disposal may be an option, but it is crucial to consult with

environmental regulatory agencies for guidance on acceptable practices.

Packaging Disposal:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

Alternatively, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.

Quantitative Data Summary for Disposal
While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes key physical properties relevant to handling and disposal.
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Property Value Source

Physical State Liquid

Boiling Point 84°C / 22mmHg

Flash Point > 200 °C / > 392 °F

Density 0.94 g/cm³ (at 20 °C)

Solubility No information available

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
ricinoleate.
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Start: Methyl Ricinoleate Waste Generated

Is it a spill?

Contain spill with inert absorbent

Yes

Collect waste in a suitable, closed container

No

Consult local, state, and federal regulations

Select approved disposal method

Chemical Incineration

Option 1

Licensed Chemical Destruction Plant

Option 2

Sanitary Landfill (consult agencies)

Option 3

End of Disposal Process

Click to download full resolution via product page

Methyl Ricinoleate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b110599?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/methyl-ricinoleate.pdf
https://www.tcichemicals.com/BE/en/sds/R0029_EU_6N.pdf
https://www.benchchem.com/product/b110599#methyl-ricinoleate-proper-disposal-procedures
https://www.benchchem.com/product/b110599#methyl-ricinoleate-proper-disposal-procedures
https://www.benchchem.com/product/b110599#methyl-ricinoleate-proper-disposal-procedures
https://www.benchchem.com/product/b110599#methyl-ricinoleate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b110599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

